Cas no 1173268-29-5 (2-(4-fluorophenyl)-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide)

• Product Name: 2-(4-fluorophenyl)-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide
• CAS No: 1173268-29-5
• MF: C₁₇H₁₇FN₆O
• MW: 340.354885816574
• CID: 6288542
• PubChem ID: 44071161
• Update Time: 2025-05-23

2-(4-fluorophenyl)-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide
• 2-(4-fluorophenyl)-N-(2-{[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)acetamide
• 1173268-29-5
• VU0647189-1
• 2-(4-fluorophenyl)-N-[2-[(6-pyrazol-1-ylpyrimidin-4-yl)amino]ethyl]acetamide
• F5559-0214
• N-(2-((6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-2-(4-fluorophenyl)acetamide
• AKOS024513559

• Inchi： 1S/C17H17FN6O/c18-14-4-2-13(3-5-14)10-17(25)20-8-7-19-15-11-16(22-12-21-15)24-9-1-6-23-24/h1-6,9,11-12H,7-8,10H2,(H,20,25)(H,19,21,22)
• InChI Key： QNZWYXLVLRRNKG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(NCCNC1C=C(N=CN=1)N1C=CC=N1)=O

Computed Properties

• Exact Mass: 340.14478735g/mol
• Monoisotopic Mass: 340.14478735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.7Ų

Additional information on 2-(4-fluorophenyl)-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide

Introduction to 2-(4-fluorophenyl)-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide and Its Significance in Modern Chemical Biology

2-(4-fluorophenyl)-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide, identified by its CAS number 1173268-29-5, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its fluorophenyl and pyrimidine-based moieties, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple heterocyclic rings and functional groups underscores its complexity, which is often leveraged to design molecules with specific biological activities.

The compound's core structure includes a 4-fluorophenyl group, which is known for its ability to modulate the electronic properties of adjacent atoms, thereby influencing the compound's overall reactivity and binding affinity. This feature is particularly valuable in medicinal chemistry, where subtle modifications can significantly alter a molecule's pharmacological profile. The 6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino moiety further enhances the molecule's complexity, introducing a pyrimidine ring that is a common scaffold in many bioactive compounds. Pyrimidines are integral to numerous biological processes, making them attractive targets for therapeutic intervention.

The acetamide functional group at the N-terminal position contributes to the compound's solubility and bioavailability, critical factors in drug development. Additionally, the ethyl chain connecting the pyrimidine ring to the acetamide moiety provides a flexible linker that can be modified to optimize interactions with biological targets. Such structural features make 2-(4-fluorophenyl)-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been a growing emphasis on the development of small molecules that can modulate protein-protein interactions (PPIs), which are often challenging targets for traditional drug discovery. The multifaceted nature of 2-(4-fluorophenyl)-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide suggests its potential as a modulator of such interactions. For instance, the pyrazole and pyrimidine rings can interact with specific pockets on protein surfaces, while the fluorine atom may enhance binding affinity through halogen bonding. These interactions are crucial for designing molecules that can disrupt or regulate pathological processes at the molecular level.

Moreover, the compound's structural motifs align well with emerging trends in drug design, particularly in the area of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are frequently implicated in diseases such as cancer. The pyrimidine ring is a well-established scaffold for kinase inhibition, and modifications to this core structure have led to several FDA-approved drugs. By incorporating additional functional groups like the 4-fluorophenyl moiety, researchers aim to enhance selectivity and potency against specific kinases.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to improve metabolic stability and oral bioavailability. The 4-fluorophenyl group in 2-(4-fluorophenyl)-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide exemplifies this trend, as fluorine atoms can prevent unwanted degradation pathways while maintaining or even enhancing binding interactions with biological targets. This property makes fluorinated compounds particularly attractive for long-term therapeutic applications.

The compound's potential extends beyond kinase inhibition; it may also exhibit activity against other targets such as transcription factors and G protein-coupled receptors (GPCRs). The pyrazole ring, known for its versatility in drug design, can adopt multiple conformations that allow it to fit into diverse binding pockets. This flexibility is essential for achieving high affinity and selectivity against biological targets. Additionally, the presence of multiple nitrogen atoms provides opportunities for hydrogen bonding interactions, further enhancing binding stability.

In conclusion, 2-(4-fluorophenyl)-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide (CAS 1173268-29-5) represents a structurally complex and biologically relevant molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and heterocyclic rings makes it an attractive candidate for further exploration in drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapies for various diseases.